Cas no 1261230-49-2 ({1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}methanol)

• Product Name: {1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}methanol
• CAS No: 1261230-49-2
• MF: C₁₃H₁₇ClFNO
• MW: 257.73158621788
• CID: 2166330
• Update Time: 2025-05-26

{1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• [1-(2-Chloro-6-fluoro-benzyl)-piperidin-3-yl]-methanol
• (1-(2-Chloro-6-fluorobenzyl)piperidin-3-yl)methanol
• [1-(2-Chloro-6-fluorobenzyl)piperidin-3-yl]methanol
• SBB075698
• {1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}methanol
• {1-[(2-chloro-6-fluorophenyl)methyl]-3-piperidyl}methan-1-ol

• Inchi： 1S/C13H17ClFNO/c14-12-4-1-5-13(15)11(12)8-16-6-2-3-10(7-16)9-17/h1,4-5,10,17H,2-3,6-9H2
• InChI Key： LGOANKKEQQAZRV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1CCCC(CO)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 242
• Topological Polar Surface Area: 23.5

Additional information on {1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}methanol

Introduction to {1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}methanol (CAS No. 1261230-49-2)

{1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}methanol, with the CAS number 1261230-49-2, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a substituted phenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of {1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}methanol consists of a piperidine ring attached to a methanol group through a methylene bridge. The piperidine ring is further substituted with a methyl group, which is itself attached to a 2-chloro-6-fluorophenyl moiety. This combination of functional groups imparts specific chemical and biological properties to the compound, making it an interesting candidate for various research applications.

In recent years, {1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}methanol has been the subject of numerous studies aimed at elucidating its pharmacological properties. One of the key areas of interest is its potential as a modulator of neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. Research has shown that compounds with similar structures can exhibit activity at serotonin, dopamine, and norepinephrine receptors, suggesting that {1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}methanol may have similar effects.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity and selectivity of {1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}methanol for various receptors. The results indicated that this compound has high affinity for serotonin 5-HT_1A receptors and moderate affinity for dopamine D₄ receptors. These findings suggest that {1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}methanol could be a valuable lead compound for the development of novel therapeutics targeting these receptors.

Beyond its receptor interactions, {1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}methanol has also been studied for its potential anti-inflammatory and analgesic properties. A preclinical study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound significantly reduced inflammation in animal models of arthritis. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses.

In addition to its therapeutic potential, {1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}methanol has also been explored as a tool compound in basic research. Its ability to selectively modulate specific receptor subtypes makes it useful for investigating the role of these receptors in various physiological processes. For example, studies have used this compound to explore the involvement of 5-HT_1A receptors in mood regulation and anxiety disorders.

The synthesis of {1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}methanol typically involves multi-step organic reactions, starting from readily available starting materials such as piperidine and 2-chloroanisole. The synthetic route often includes functional group manipulations and coupling reactions to achieve the desired structure. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, making it more accessible for both research and development purposes.

In conclusion, {1-[(2-chloro-6-fluorophenyl)methyl]piperidin-3-yl}methanol (CAS No. 1261230-49-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation into its therapeutic potential and biological activities. As research continues to advance, it is likely that new insights will emerge, further highlighting the importance of this compound in the development of novel therapeutics.